Cas no 625437-41-4 ((2-chloro-3,6-difluoro-benzyl)-cyclopropyl-amine)

(2-chloro-3,6-difluoro-benzyl)-cyclopropyl-amine structure
625437-41-4 structure
Product Name:(2-chloro-3,6-difluoro-benzyl)-cyclopropyl-amine
CAS No:625437-41-4
MF:C10H10ClF2N
MW:217.642908573151
CID:2149828
PubChem ID:67420877
Update Time:2025-04-21

(2-chloro-3,6-difluoro-benzyl)-cyclopropyl-amine Chemical and Physical Properties

Names and Identifiers

    • (2-chloro-3,6-difluoro-benzyl)-cyclopropyl-amine
    • 2-Chloro-N-cyclopropyl-3,6-difluorobenzenemethanamine
    • DTXSID201214923
    • SCHEMBL2471471
    • Benzenemethanamine, 2-chloro-N-cyclopropyl-3,6-difluoro-
    • VIHXIQKBYIZOQI-UHFFFAOYSA-N
    • (2-Chloro-3,6-difluorobenzyl)cyclopropylamine
    • 625437-41-4
    • DB-327635
    • Inchi: 1S/C10H10ClF2N/c11-10-7(5-14-6-1-2-6)8(12)3-4-9(10)13/h3-4,6,14H,1-2,5H2
    • InChI Key: VIHXIQKBYIZOQI-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1CNC1CC1)F)F

Computed Properties

  • Exact Mass: 217.0469833Da
  • Monoisotopic Mass: 217.0469833Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12Ų

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